5-[benzyl(methyl)amino]-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-[benzyl(methyl)amino]-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H19N3O3/c1-26(15-17-8-4-2-5-9-17)23-20(14-24)25-22(29-23)21-13-12-19(28-21)16-27-18-10-6-3-7-11-18/h2-13H,15-16H2,1H3
• InChI Key: JTQAFCNJZUVGOG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=C(N=C(O2)C3=CC=C(O3)COC4=CC=CC=C4)C#N
• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzyl group, a methylamino group, a furan ring, an oxazole ring, and a carbonitrile group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, each of the functional groups mentioned can be synthesized through various methods. For example, benzylamine can be produced by several methods, the main industrial route being the reaction of benzyl chloride and ammonia. Oxazole derivatives can be synthesized using a variety of methods, including cyclodehydration and cycloaddition reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The benzyl group would provide a phenyl ring structure, the oxazole would contribute a five-membered ring with nitrogen and oxygen atoms, and the furan would add another five-membered ring with an oxygen atom.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of the oxazole ring, for example, might allow for reactions such as nucleophilic substitution or electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the oxazole and furan rings could potentially increase the compound’s polarity and influence its solubility in various solvents.

Mechanism of Action

Target of Action

It’s known that many bioactive aromatic compounds containing the indole nucleus show clinical and biological applications . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Similar compounds with an indole nucleus are known to interact with their targets through various mechanisms, including electrophilic substitution due to excessive π-electrons delocalization .

Biochemical Pathways

Organoboron compounds, which are highly valuable building blocks in organic synthesis, can be converted into a broad range of functional groups . These transformations include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .

Pharmacokinetics

It’s worth noting that the stability of similar compounds can be influenced by factors such as air and moisture .

Result of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Action Environment

It’s known that the stability of similar compounds can be influenced by factors such as air and moisture .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid potential health risks.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. Given the biological activity observed in some oxazole derivatives, it’s possible that this compound could have potential uses in medicinal chemistry.